4-ethyl-2-[6-[2-hydroxypropyl(methyl)amino]pyridin-3-yl]-1H-pyrimidin-6-one

• IUPAC Name: 4-ethyl-2-[6-[2-hydroxypropyl(methyl)amino]pyridin-3-yl]-1H-pyrimidin-6-one
• InChI: InChI=1S/C15H20N4O2/c1-4-12-7-14(21)18-15(17-12)11-5-6-13(16-8-11)19(3)9-10(2)20/h5-8,10,20H,4,9H2,1-3H3,(H,17,18,21)
• InChI Key: MPOLTHMILAICBW-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC(=O)NC(=N1)C2=CN=C(C=C2)N(C)CC(C)O
• Molecular Formula: C15H20N4O2
• Molecular Weight: 288.34 g/mol

Description

4-ethyl-2-[6-[2-hydroxypropyl(methyl)amino]pyridin-3-yl]-1H-pyrimidin-6-one is a chemical compound that has gained attention in scientific research for its potential therapeutic applications. This compound is also known as EPPTB and has been studied extensively for its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments. In

Mechanism of Action

EPPTB works by inhibiting the activity of certain proteins and enzymes. It has been shown to inhibit the activity of protein kinase CK2, which is involved in cell proliferation and survival. EPPTB has also been shown to inhibit the activity of glycogen synthase kinase 3 beta (GSK-3β), which is involved in various signaling pathways in the body.
Biochemical and Physiological Effects:
EPPTB has been shown to have various biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells in vitro and in vivo. EPPTB has also been shown to improve glucose tolerance and insulin sensitivity in animal models of diabetes. Additionally, EPPTB has been shown to improve cognitive function in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

EPPTB has several advantages for lab experiments. It is a small molecule that can easily penetrate cell membranes, making it a useful tool compound for studying intracellular signaling pathways. EPPTB is also stable in biological fluids, making it suitable for in vivo experiments. However, EPPTB has some limitations for lab experiments. It has low solubility in water, which can make it difficult to work with in certain experiments. Additionally, EPPTB can be toxic at high concentrations, which can limit its use in certain experiments.

Future Directions

There are several future directions for research on EPPTB. One area of research is to further explore its potential therapeutic applications in various diseases. Another area of research is to develop more potent and selective inhibitors of CK2 and GSK-3β based on the structure of EPPTB. Additionally, future research could focus on improving the solubility and reducing the toxicity of EPPTB for use in lab experiments.

Synthesis Methods

The synthesis of EPPTB involves a series of chemical reactions that can be carried out in a laboratory setting. The starting materials for the synthesis include 2-hydroxypropyl(methyl)amine, 3-amino-6-bromo-pyridine, and ethyl acetoacetate. The reaction involves the condensation of these starting materials to form the final product, EPPTB. The synthesis method has been optimized to improve the yield and purity of the final product.

Scientific Research Applications

EPPTB has been studied for its potential therapeutic applications in various diseases such as cancer, diabetes, and Alzheimer's disease. The compound has been shown to inhibit the activity of certain enzymes and proteins that play a role in these diseases. EPPTB has also been studied for its potential use as a tool compound in drug discovery.